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Compound of Interest

Compound Name: ChaC1

Cat. No.: B1577524 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with ChaC1 (ChaC Glutathione Specific Gamma-

Glutamylcyclotransferase 1). The following procedural guidance outlines the necessary

personal protective equipment (PPE), handling protocols, and disposal plans to ensure a safe

laboratory environment.

Understanding ChaC1
ChaC1 is a protein that plays a significant role in cellular stress responses.[1] It functions as a

gamma-glutamyl cyclotransferase that specifically degrades glutathione (GSH), a key cellular

antioxidant.[1][2] This degradation of GSH can lead to increased oxidative stress and promote

programmed cell death pathways like apoptosis and ferroptosis.[1] ChaC1 expression is

regulated by the unfolded protein response (UPR) pathway, particularly under conditions of

endoplasmic reticulum (ER) stress.[1] As ChaC1 is a biological macromolecule and not a

hazardous chemical, the following safety precautions are aligned with standard practices for

handling non-hazardous recombinant proteins in a research setting.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to minimize exposure and prevent contamination when

handling recombinant ChaC1 protein.[3][4]
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PPE Category Item Specifications and Use

Body Protection Lab Coat

Long-sleeved to protect skin

and clothing from potential

splashes. Should be kept

buttoned.[5]

Hand Protection Disposable Gloves

Nitrile or latex gloves are

recommended to prevent skin

contact.[3][4] Gloves should be

inspected before use and

removed properly to avoid skin

contamination. For added

protection, sleeves can be

tucked into the gloves.[5]

Eye Protection Safety Glasses or Goggles
Must be worn to shield eyes

from potential splashes.[4]

Face Protection Face Shield

Recommended in addition to

safety glasses or goggles if

there is a significant risk of

splashing during procedures

like pouring larger volumes.[6]

[4]

General Attire
Closed-Toe Shoes & Long

Pants

Required to protect feet and

legs from spills.[4][5]

Experimental Protocols: Handling and Disposal
Adherence to proper handling and disposal procedures is critical for maintaining the integrity of

the ChaC1 protein and ensuring a safe laboratory environment.

Reconstitution and Storage:

Centrifugation: Before opening, briefly centrifuge the vial to ensure the lyophilized protein is

at the bottom.[7]
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Reconstitution: Reconstitute the protein with sterile, distilled water or a buffer as specified on

the product data sheet to a recommended concentration of 0.1 to 1.0 mg/mL.[7]

Aliquoting: To avoid repeated freeze-thaw cycles which can denature the protein, it is crucial

to aliquot the reconstituted protein into single-use volumes.[7][8][9] Use low-binding tubes to

prevent loss of protein.[8]

Storage:

Lyophilized Protein: Store at -20°C or -80°C upon receipt.[7]

Reconstituted Protein: For long-term storage, store working aliquots at -80°C.[8] For short-

term use, aliquots can be stored at -20°C.[8] Avoid repeated freeze-thaw cycles.[7][8]

Operational Plan: Step-by-Step Handling Procedure:

Preparation: Don all required PPE as outlined in the table above. Ensure the work area, such

as a biological safety cabinet, is clean and sterile.

Thawing: Thaw a single-use aliquot of the ChaC1 protein solution. If working from a freshly

reconstituted stock, proceed with aliquoting for future use.

Handling: Use sterile techniques and calibrated equipment for all manipulations to prevent

contamination of the protein and the experiment. Handle the protein solution gently to avoid

foaming or aggregation.

Post-Procedure: After use, securely cap the protein vial if any remains and return it to the

appropriate storage temperature.

Disposal Plan:

Contaminated Materials: All disposable materials that have come into contact with the

ChaC1 protein, such as pipette tips, tubes, and gloves, should be disposed of in a

designated biohazard waste container.[5]

Liquid Waste: Unused or waste protein solutions should be disposed of in accordance with

local and institutional regulations for biological waste. Avoid disposing of these reagents
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down the drain.[10]

Signaling Pathway Visualization
The following diagram illustrates the regulatory pathway of ChaC1 expression under

endoplasmic reticulum (ER) stress, a key aspect of its biological function.
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Caption: Regulation of ChaC1 expression and its pro-apoptotic function via the UPR pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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